Cas no 2137861-07-3 (6-Chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride)

• Product Name: 6-Chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride
• CAS No: 2137861-07-3
• MF: C₆H₃ClFN₃O₂S
• MW: 235.623321771622
• CID: 6264050
• PubChem ID: 165870143
• Update Time: 2025-05-22

6-Chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137861-07-3
• EN300-729251
• 6-chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride
• 6-Chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride

• Inchi： 1S/C6H3ClFN3O2S/c7-4-1-9-6-5(14(8,12)13)2-10-11(6)3-4/h1-3H
• InChI Key： ZNBPIUNJTMIJEV-UHFFFAOYSA-N
• SMILES： ClC1C=NC2=C(C=NN2C=1)S(=O)(=O)F

Computed Properties

• Exact Mass: 234.9618534g/mol
• Monoisotopic Mass: 234.9618534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.7Ų

Additional information on 6-Chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride

6-Chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride (CAS No. 2137861-07-3): A Versatile Building Block in Medicinal Chemistry

6-Chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride (CAS No. 2137861-07-3) is an emerging heterocyclic compound that has gained significant attention in pharmaceutical research and drug discovery. This sulfonyl fluoride-containing derivative belongs to the pyrazolopyrimidine class, which is known for its diverse biological activities and applications in medicinal chemistry.

The unique structural features of 6-chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride make it particularly valuable as a chemical building block for the synthesis of more complex molecules. The presence of both a chloro substituent at position 6 and a sulfonyl fluoride group at position 3 provides two reactive sites that can be selectively modified, offering chemists multiple possibilities for structural diversification.

Recent advances in covalent inhibitor development have highlighted the importance of sulfonyl fluoride moieties in drug design. The 6-chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride scaffold has shown promise in the development of targeted therapies, particularly in the field of kinase inhibitors and protease inhibitors. Its ability to form stable covalent bonds with specific amino acid residues makes it attractive for creating selective, long-acting pharmaceutical agents.

In synthetic chemistry, 6-chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride serves as a versatile intermediate for the preparation of various heterocyclic compounds. The chloropyrazolopyrimidine core can undergo nucleophilic aromatic substitution reactions, while the sulfonyl fluoride group can participate in various coupling reactions or serve as a warhead in covalent drug design. This dual functionality has made it particularly valuable in parallel synthesis and combinatorial chemistry approaches.

The growing interest in sulfur-fluoride exchange (SuFEx) click chemistry has further increased the relevance of 6-chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride in chemical biology. As a SuFExable compound, it can participate in efficient, selective reactions with various nucleophiles under mild conditions, making it useful for bioconjugation and probe development applications.

From a pharmacological perspective, the pyrazolopyrimidine scaffold is known to exhibit diverse biological activities. Researchers are particularly interested in exploring the potential of 6-chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride derivatives as modulators of various biological targets. The compound's structural features suggest potential applications in developing treatments for various conditions, though specific therapeutic applications would require extensive research and development.

In material science, derivatives of 6-chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride have shown potential for creating novel functional materials. The electron-deficient nature of the pyrazolopyrimidine core, combined with the versatile reactivity of the sulfonyl fluoride group, makes it interesting for designing organic electronic materials and advanced polymers.

The synthesis of 6-chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride typically involves multi-step procedures starting from commercially available pyrazolopyrimidine precursors. Recent methodological improvements have focused on increasing yields and purity while reducing environmental impact, reflecting the growing emphasis on green chemistry principles in modern synthetic approaches.

Analytical characterization of 6-chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride and its derivatives typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm structural identity and purity, which are critical for research applications where precise molecular structure is essential.

The commercial availability of 6-chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride has improved in recent years, with several specialty chemical suppliers now offering this compound in research quantities. The growing market for specialized heterocyclic building blocks suggests that demand for this and related compounds will continue to increase as drug discovery efforts expand.

Researchers working with 6-chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride should be aware of its stability considerations. While generally stable under standard laboratory conditions, the sulfonyl fluoride group can be sensitive to moisture over extended periods, recommending storage under inert atmosphere for long-term preservation.

Future research directions for 6-chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride are likely to focus on expanding its applications in medicinal chemistry and chemical biology. Particular areas of interest include the development of new synthetic methodologies, exploration of its reactivity patterns, and investigation of its potential in targeted covalent drug discovery.

In conclusion, 6-chloropyrazolo[1,5-a]pyrimidine-3-sulfonyl fluoride (CAS No. 2137861-07-3) represents a valuable addition to the toolkit of medicinal chemists and researchers. Its unique combination of a chloropyrazolopyrimidine core with a reactive sulfonyl fluoride group offers numerous possibilities for molecular design and discovery across multiple scientific disciplines.